Cas no 89444-80-4 (Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro-)
89444-80-4 structure
Product Name:Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro-
CAS No:89444-80-4
MF:C8H6Br3NO4
MW:419.849540233612
CID:600394
PubChem ID:71324292
Update Time:2025-04-19
Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro-
- 1,3,5-tribromo-2,4-dimethoxy-6-nitrobenzene
- DTXSID00753781
- 89444-80-4
-
- Inchi: 1S/C8H6Br3NO4/c1-15-7-3(9)6(12(13)14)4(10)8(16-2)5(7)11/h1-2H3
- InChI Key: VAKAKNGQBFDOSW-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(=C(C=1OC)Br)[N+](=O)[O-])Br)OC
Computed Properties
- Exact Mass: 418.78265g/mol
- Monoisotopic Mass: 416.78470g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 64.3Ų
Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
89444-80-4 (Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro-) Related Products
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